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Compound Focus: Scirpusin B

CAS No.: 69297-49-0

Cat. No.: S542832

Get Quote

Scirpusin B is a naturally occurring polyphenol, a dimer of piceatannol. The table below summarizes its

core chemical characteristics and primary natural source.

Property Description

Chemical Classification Stilbenoid dimer (dimer of piceatannol) [1] [2].

IUPAC Name / Molecular
Formula

Information not specified in search results.

Molecular Weight Information not specified in search results.

Observed Fragments (LC-ESI-
MS/MS)

375.0868 (C₂₂H₁₅O₆⁻), 241.0504 (C₁₄H₉O₄²⁻•), 135.0451 (C₈H₇O₂⁻),
109.0296 (C₆H₅O₂⁻) [3].

Primary Natural Source Seeds and rinds of Passiflora edulis (Passion fruit), identified as a
major polyphenol [1] [3] [2].

Other Documented Sources Cyperus rotundus (Purple nutsedge) rhizomes [3].

Quantitative Biological Activity Data

The following tables summarize key quantitative findings from in vitro and in vivo studies on Scirpusin B

and passion fruit extracts.
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Table 1: In Vitro Biological Activities

Assay/Model Test Substance Key Quantitative Result
Reported
Significance/IC₅₀

Acetylcholinesterase
(AChE) Inhibition

Scirpusin B 50% Inhibitory
Concentration (IC₅₀): 62.9
μM [1] [4].

Potent activity
relevant to

Alzheimer's disease.

Acetylcholinesterase
(AChE) Inhibition

Piceatannol 50% Inhibitory

Concentration (IC₅₀): 258.9
μM [1] [4].

Less potent than

Scirpusin B.

Antioxidant (DPPH
Radical Scavenging)

Scirpusin B Exhibited greater
antioxidant activity than

piceatannol [2].

Specific IC₅₀ not
provided in results.

Anti-Amyloid-β
Aggregation

S-50EE & S-95EE

(Passion fruit seed
extracts containing

Scirpusin B)

Showed inhibition of Aβ₁₋₄₂

aggregation [1] [4].

Specific values not

provided.

Neuroprotective
Activity

S-50EE & S-95EE

(Passion fruit seed
extracts)

Exhibited protection against

Aβ₂₅₋₃₅-induced or H₂O₂-
induced cytotoxicity in SH-

SY5Y neuroblastoma cells
[1] [4].

Specific values not

provided.

Table 2: In Vivo Efficacy (Cognitive Function)

Animal Model
Test Substance &
Dose

Treatment
Duration

Key Outcome

Scopolamine-induced
memory impairment in
ICR mice

Scirpusin B (40
mg/kg)

7 days (daily
pretreatment)

Improved learning behavior
in passive avoidance test (p <

0.05 vs. control) [1] [4].
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Animal Model
Test Substance &
Dose

Treatment
Duration

Key Outcome

Scopolamine-induced
memory impairment in
ICR mice

S-95EE & S-50EE

(250 mg/kg)

7 days (daily

pretreatment)

Improved learning behavior
in passive avoidance test (p <
0.05 vs. control) [1] [4].

Scopolamine-induced
memory impairment in
ICR mice

Rind-HWE & de-
oiled seed powder

(600 mg/kg)

7 days (daily
pretreatment)

Improved learning behavior
in passive avoidance test (p <

0.05 vs. control) [1] [4].

Detailed Experimental Protocols

For reproducibility, here are the methodologies for key experiments cited in the search results.

1. Protocol: Acetylcholinesterase (AChE) Inhibition Assay

Principle: Measures the inhibition of AChE enzyme activity using acetylthiocholine iodide as a

substrate. The reaction produces thiocholine, which reacts with DTNB (Ellman's reagent) to form a
yellow chromophore [1] [4].

Key Reagents: Recombinant human AChE, acetylthiocholine iodide, DTNB, donepezil (reference
inhibitor), test samples (Scirpusin B, extracts) dissolved in suitable solvents [1] [4].

Procedure:
Incubate AChE with test samples or buffer (control) for a set time.

Add substrate (acetylthiocholine iodide) and DTNB.
Monitor the kinetics of chromophore formation spectrophotometrically (e.g., at 412 nm).

Calculate % inhibition and IC₅₀ values from dose-response curves [1] [4].

2. Protocol: In Vivo Passive Avoidance Test in Mice

Objective: To evaluate learning and memory in scopolamine-induced amnesic mice.

Animal Model: ICR mice [1] [4].
Test Substances: Scirpusin B (40 mg/kg), passion fruit seed extracts (S-95EE, S-50EE at 250

mg/kg), rind extracts (600 mg/kg) [1] [4].
Dosing Regimen: Daily pretreatment with test substances for 7 days [1] [4].

Induction of Amnesia: Scopolamine is administered to impair memory before the test [1] [4].
Equipment: A passive avoidance apparatus with light and dark compartments, equipped with a grid

floor for delivering a mild foot shock [1] [4].
Procedure:
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Acquisition Trial: Place a mouse in the light compartment. When it enters the dark

compartment, a mild foot shock is delivered. The step-through latency is recorded.
Retention Trial: 24 hours later, the mouse is again placed in the light compartment, and the

latency to enter the dark compartment is recorded without the shock. A significantly longer
latency in the retention trial indicates improved memory [1] [4].

Data Analysis: Compare the step-through latencies of treatment groups with the scopolamine-
induced control group using statistical tests (e.g., t-test, ANOVA). A p-value < 0.05 is considered

significant [1] [4].

Proposed Neuroprotective Signaling Pathways

The neuroprotective effects of Scirpusin B and passion fruit extracts are proposed to work through multiple

pathways. The diagram below illustrates the logical relationship between these key mechanisms derived

from the search results.

Proposed multi-target mechanisms for Scirpusin B leading to cognitive improvement.

Research Gaps & Future Directions

Current research is primarily in the preliminary phase. The following areas are critical for translational

development:

ADME/Tox Profile: Comprehensive data on the Absorption, Distribution, Metabolism, Excretion,
and Toxicity of Scirpusin B is lacking and is essential for drug development.

In Vivo Pharmacokinetics: Studies are needed to determine the bioavailability, half-life, and brain
penetration of Scirpusin B after oral administration.

Human Studies: All current evidence is from animal and lab models. Clinical trials are necessary to
confirm efficacy and safety in humans.

Sustainable Sourcing & Extraction: Passion fruit seeds, a juice industry byproduct, offer a
sustainable source [1] [5]. Optimizing extraction techniques for Scirpusin B from this waste stream

is a promising research avenue.

Conclusion
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Scirpusin B is a promising multi-target neuroprotective agent sourced sustainably from passion fruit waste.

Its efficacy in preclinical models, underpinned by AChE inhibition, anti-aggregation, and antioxidant

mechanisms, warrants further investigation. The next critical steps involve detailed pharmacokinetic and

toxicological studies to assess its potential as a lead compound for neurodegenerative diseases.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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